BE“GHE Foundational & Exploratory

Check Availability & Pricing

Boc-Pro-NHEt CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boc-Pro-NHEt

Cat. No.: B15123424

An In-depth Technical Guide to Boc-Pro-NHEt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of N-tert-Butoxycarbonyl-L-proline ethylamide
(Boc-Pro-NHEt), including its chemical properties and its likely role as an intermediate in
chemical synthesis, particularly in the field of peptide chemistry. While detailed experimental
protocols and specific biological activity data for this compound are not extensively
documented in publicly available literature, this guide offers a foundational understanding
based on the chemistry of its constituent parts.

Core Compound Data

The fundamental chemical and physical properties of Boc-Pro-NHEt are summarized below.
This data is essential for its handling, characterization, and use in synthetic applications.
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Property Value Source
CAS Number 131477-15-1 [1]
Molecular Weight 242.31 g/mol [1]
Molecular Formula C12H22N203 [1]

tert-butyl (2S)-2-
IUPAC Name (ethylcarbamoyl)pyrrolidine-1- [1]

carboxylate

Synthetic Context and Potential Applications

Boc-Pro-NHEt is a derivative of the amino acid L-proline. The presence of the tert-
butoxycarbonyl (Boc) protecting group on the proline nitrogen and an ethylamide group at the
C-terminus suggests its primary application as a building block in peptide synthesis. The Boc
group is a widely used protecting group in solid-phase and solution-phase peptide synthesis
due to its stability under various conditions and its straightforward removal under acidic
conditions.

The deprotected form of this compound, H-Pro-NHEt, is noted as the C-terminal residue of
potent Gonadotropin-Releasing Hormone (GnRH) agonists like buserelin and leuprorelin. This
indicates that Boc-Pro-NHEt is a likely precursor in the synthesis of these and other peptide-
based therapeutics.

General Experimental Protocol: Synthesis of a Boc-
Protected Amino Acid Amide

While a specific protocol for the synthesis of Boc-Pro-NHEt is not readily available, a general
procedure for the coupling of a Boc-protected amino acid with an amine can be outlined. This
process typically involves the activation of the carboxylic acid of the Boc-amino acid followed
by nucleophilic attack from the amine.

Materials:

e Boc-L-proline
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Ethylamine

A suitable coupling agent (e.g., DCC/DMAP, HBTU, HATU)

An organic solvent (e.g., Dichloromethane (DCM), Dimethylformamide (DMF))

A non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA))
Methodology:
o Dissolution: Dissolve Boc-L-proline in an appropriate anhydrous organic solvent.

» Activation: Add the coupling agent to the solution to activate the carboxylic acid group of
Boc-L-proline.

o Amine Addition: Introduce ethylamine and a non-nucleophilic base to the reaction mixture.

o Reaction: Allow the reaction to proceed at room temperature with stirring until completion,
which can be monitored by techniques such as Thin Layer Chromatography (TLC) or High-
Performance Liquid Chromatography (HPLC).

o Work-up and Purification: Upon completion, the reaction mixture is typically washed with
agueous solutions to remove by-products and unreacted starting materials. The organic layer
is then dried and the solvent is removed under reduced pressure. The crude product can be
purified using column chromatography.

Logical Workflow for Application in Peptide
Synthesis

The diagram below illustrates the logical progression of how Boc-Pro-NHEt would be utilized
as a building block in a typical peptide synthesis workflow.
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Caption: Logical workflow for the synthesis and application of Boc-Pro-NHEt.
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There is no publicly available information to suggest that Boc-Pro-NHEt itself is directly
involved in any biological signaling pathways. Its role appears to be that of a synthetic
intermediate for creating biologically active peptides. The final peptide products synthesized
using this building block, such as GnRH agonists, would then be the active molecules that
interact with specific cellular signaling pathways (e.g., the GnRH receptor signaling pathway).

In conclusion, Boc-Pro-NHEt is a specialized chemical reagent with a clear, albeit niche,
application in the synthesis of peptide-based molecules. Its utility is defined by the structural
elements it provides to the final product. For researchers and professionals in drug
development, Boc-Pro-NHEt represents a valuable precursor for constructing complex peptide
therapeutics. Further research into novel applications of this and similar compounds could yield
new opportunities in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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